Cas no 2377032-58-9 (5-chloro-1-methyl-1H-indol-2-amine)

• Product Name: 5-chloro-1-methyl-1H-indol-2-amine
• CAS No: 2377032-58-9
• MF: C₉H₉ClN₂
• MW: 180.634160757065
• CID: 5935307
• PubChem ID: 145909481
• Update Time: 2025-10-29

5-chloro-1-methyl-1H-indol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-methyl-1H-indol-2-amine
• EN300-7448186
• 2377032-58-9

• Inchi： 1S/C9H9ClN2/c1-12-8-3-2-7(10)4-6(8)5-9(12)11/h2-5H,11H2,1H3
• InChI Key： NRBSEJAWCSEIQH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(N)N2C

Computed Properties

• Exact Mass: 180.0454260g/mol
• Monoisotopic Mass: 180.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 31Ų

Additional information on 5-chloro-1-methyl-1H-indol-2-amine

Comprehensive Overview of 5-chloro-1-methyl-1H-indol-2-amine (CAS No. 2377032-58-9): Properties, Applications, and Research Insights

5-chloro-1-methyl-1H-indol-2-amine (CAS No. 2377032-58-9) is a specialized indole derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a chlorinated indole amine, this compound serves as a versatile building block in organic synthesis, particularly for designing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery programs, where its heterocyclic core demonstrates promising interactions with biological targets.

The molecular structure of 5-chloro-1-methyl-1H-indol-2-amine combines a chloro-substituted indole scaffold with an amine functional group at the 2-position, creating opportunities for diverse chemical modifications. This characteristic makes it valuable for developing small molecule inhibitors and receptor modulators, addressing current industry demands for novel therapeutic agents. Recent studies highlight its relevance in central nervous system (CNS) drug development, aligning with growing interest in neurological disorder treatments.

From a synthetic chemistry perspective, CAS No. 2377032-58-9 demonstrates excellent reactivity in palladium-catalyzed cross-coupling reactions, a hot topic in green chemistry research. Its stability under various conditions makes it suitable for high-throughput screening applications, answering frequent search queries about compound stability in drug discovery. The methyl group at the 1-position enhances metabolic stability, a key consideration in medicinal chemistry optimization strategies.

Analytical characterization of 5-chloro-1-methyl-1H-indol-2-amine typically involves advanced techniques like HPLC-MS and NMR spectroscopy, addressing common questions about compound purity verification. The compound's UV absorption properties make it particularly interesting for fluorescence-based assays, connecting to trending research in biomolecular imaging. These features position it as a valuable tool in chemical biology studies exploring protein-ligand interactions.

In material science applications, the indole amine structure of CAS 2377032-58-9 shows potential for developing organic electronic materials, responding to growing interest in sustainable semiconductors. Its electron-rich aromatic system enables participation in charge-transfer complexes, a subject frequently searched in optoelectronics research. These interdisciplinary applications demonstrate how this compound bridges pharmaceutical and materials science domains.

Quality control protocols for 5-chloro-1-methyl-1H-indol-2-amine emphasize residual solvent analysis and heavy metal testing, addressing regulatory concerns in GMP-compliant synthesis. The compound's crystalline properties have become a focus area, particularly for researchers investigating polymorphism in drug development – a trending topic in pharmaceutical formulation forums. Proper storage conditions (typically 2-8°C under inert atmosphere) ensure long-term stability, answering practical questions about chemical handling best practices.

Recent patent literature reveals growing interest in 2377032-58-9 as a precursor for kinase inhibitor development, particularly in cancer research applications. Its structural flexibility allows for selective functionalization, making it valuable for creating structure-activity relationship (SAR) libraries. These applications connect with frequent searches about targeted therapy approaches in modern drug discovery pipelines.

The environmental profile of 5-chloro-1-methyl-1H-indol-2-amine has been evaluated through biodegradation studies, responding to increasing focus on green chemistry metrics. While showing moderate persistence, its low bioaccumulation potential makes it suitable for responsible use in industrial-scale synthesis. These characteristics address current concerns about sustainable chemical production in the pharmaceutical sector.

From a market perspective, demand for CAS 2377032-58-9 reflects broader trends in custom synthesis services and building block availability. Suppliers increasingly provide gram-to-kilogram quantities with certificates of analysis, meeting needs for both academic research and industrial applications. This availability supports its growing role in fragment-based drug design – a technique generating numerous search queries in computational chemistry circles.

Future research directions for 5-chloro-1-methyl-1H-indol-2-amine may explore its potential in covalent inhibitor design, leveraging its nucleophilic amine group. The compound's compatibility with click chemistry approaches also opens possibilities for chemical biology probes, connecting to popular searches about target identification technologies. As synthetic methodologies advance, this versatile intermediate will likely find expanded applications across multiple scientific disciplines.